Cas no 4456-78-4 (1-(2,4,6-trimethylphenyl)prop-2-en-1-one)
4456-78-4 structure
Product Name:1-(2,4,6-trimethylphenyl)prop-2-en-1-one
1-(2,4,6-trimethylphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,1-(2,4,6-trimethylphenyl)-
- 1-(2,4,6-trimethylphenyl)prop-2-en-1-one
- (2.4.6-Trimethyl-phenyl)-thioharnstoff
- 1-(2.4.6-Trimethyl-phenyl)-propen-(2)-on-(1)
- 1-mesityl-2-propenone
- 1-Mesityl-propenon
- 1-mesityl-propenone
- AC1MBTPW
- ACMC-20akda
- amino[(2,4,6-trimethylphenyl)amino]methane-1-thione
- Maybridge1_006982
- Mesityl-thioharnstoff
- mesityl-thiourea
- mesitylvinylcetone
- N-(2,4,6-Trimethylphenyl)thiourea
- N-< 2,4,6-Trimethyl-phenyl> -thioharnstoff
- N-mesitylthiourea
- SBB058024
- Vinyl-mesityl-keton
- NSC-29100
- NSC29100
- 4456-78-4
- EN300-1868921
- DTXSID00963242
-
- Inchi: 1S/C12H14O/c1-5-11(13)12-9(3)6-8(2)7-10(12)4/h5-7H,1H2,2-4H3
- InChI Key: IBJWXTUFSRKENY-UHFFFAOYSA-N
- SMILES: O=C(C=C)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 174.10452
- Monoisotopic Mass: 174.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
- LogP: 2.98050
1-(2,4,6-trimethylphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868921-0.05g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 0.05g |
$647.0 | 2023-09-18 | ||
| Enamine | EN300-1868921-0.1g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 0.1g |
$678.0 | 2023-09-18 | ||
| Enamine | EN300-1868921-0.25g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 0.25g |
$708.0 | 2023-09-18 | ||
| Enamine | EN300-1868921-0.5g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 0.5g |
$739.0 | 2023-09-18 | ||
| Enamine | EN300-1868921-1.0g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 1g |
$1100.0 | 2023-06-02 | ||
| Enamine | EN300-1868921-2.5g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 2.5g |
$1509.0 | 2023-09-18 | ||
| Enamine | EN300-1868921-5.0g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 5g |
$3189.0 | 2023-06-02 | ||
| Enamine | EN300-1868921-10.0g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 10g |
$4729.0 | 2023-06-02 | ||
| Enamine | EN300-1868921-1g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 1g |
$770.0 | 2023-09-18 | ||
| Enamine | EN300-1868921-5g |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one |
4456-78-4 | 5g |
$2235.0 | 2023-09-18 |
1-(2,4,6-trimethylphenyl)prop-2-en-1-one Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
4456-78-4 (1-(2,4,6-trimethylphenyl)prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent